Cas no 1859125-71-5 (4-Pyrimidinecarboxylic acid, 6-[(1-methyl-2-propyn-1-yl)amino]-)

4-Pyrimidinecarboxylic acid, 6-[(1-methyl-2-propyn-1-yl)amino]-, is a pyrimidine derivative featuring a propynylamino substituent at the 6-position and a carboxylic acid group at the 4-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where pyrimidine scaffolds are valued for their bioactivity. The propynylamino moiety enhances reactivity, enabling further functionalization via click chemistry or cross-coupling reactions. The carboxylic acid group provides a handle for conjugation or salt formation, improving solubility and derivatization potential. This compound is suitable for use as an intermediate in the development of small-molecule inhibitors, ligands, or other biologically active compounds, offering a balance of stability and reactivity for advanced chemical synthesis.
4-Pyrimidinecarboxylic acid, 6-[(1-methyl-2-propyn-1-yl)amino]- structure
1859125-71-5 structure
Product Name:4-Pyrimidinecarboxylic acid, 6-[(1-methyl-2-propyn-1-yl)amino]-
CAS No:1859125-71-5
MF:C9H9N3O2
MW:191.186661481857
CID:5962717
PubChem ID:130551497
Update Time:2025-10-29

4-Pyrimidinecarboxylic acid, 6-[(1-methyl-2-propyn-1-yl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarboxylic acid, 6-[(1-methyl-2-propyn-1-yl)amino]-
    • 6-[(But-3-yn-2-yl)amino]pyrimidine-4-carboxylicacid
    • 6-[(But-3-yn-2-yl)amino]pyrimidine-4-carboxylic acid
    • EN300-1449934
    • 1859125-71-5
    • Inchi: 1S/C9H9N3O2/c1-3-6(2)12-8-4-7(9(13)14)10-5-11-8/h1,4-6H,2H3,(H,13,14)(H,10,11,12)
    • InChI Key: OOUNOXKYWYRULG-UHFFFAOYSA-N
    • SMILES: C1=NC(NC(C)C#C)=CC(C(O)=O)=N1

Computed Properties

  • Exact Mass: 191.069476538g/mol
  • Monoisotopic Mass: 191.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 75.1Ų

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Additional information on 4-Pyrimidinecarboxylic acid, 6-[(1-methyl-2-propyn-1-yl)amino]-

Comprehensive Overview of 4-Pyrimidinecarboxylic acid, 6-[(1-methyl-2-propyn-1-yl)amino]- (CAS No. 1859125-71-5)

The compound 4-Pyrimidinecarboxylic acid, 6-[(1-methyl-2-propyn-1-yl)amino]- (CAS No. 1859125-71-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative is characterized by its unique structural features, including a carboxylic acid group at the 4-position and a propargylamine substituent at the 6-position. Such modifications make it a valuable intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like 4-Pyrimidinecarboxylic acid, 6-[(1-methyl-2-propyn-1-yl)amino]- has surged due to their versatility in drug discovery. Researchers are particularly interested in its potential applications in targeting protein kinases, which play a critical role in cell signaling pathways. The propargylamine moiety in this compound is also being explored for its ability to enhance binding affinity and selectivity, making it a promising candidate for precision medicine.

From an industrial perspective, the synthesis of CAS No. 1859125-71-5 involves multi-step organic reactions, often requiring catalyzed cross-coupling techniques. Optimizing these processes is a hot topic in green chemistry, as scientists aim to reduce waste and improve yield. This aligns with the growing trend of sustainable synthesis, which is highly searched in academic and industrial forums.

Another area of interest is the compound's potential role in agrochemical innovation. Pyrimidine-based compounds are known for their herbicidal and fungicidal properties, and 4-Pyrimidinecarboxylic acid, 6-[(1-methyl-2-propyn-1-yl)amino]- could contribute to next-generation crop protection solutions. This is particularly relevant given the increasing global focus on food security and sustainable agriculture.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical and agrochemical applications. The availability of high-purity CAS No. 1859125-71-5 is crucial for researchers aiming to reproduce experimental results and advance their studies.

In summary, 4-Pyrimidinecarboxylic acid, 6-[(1-methyl-2-propyn-1-yl)amino]- represents a fascinating area of research with broad implications across multiple industries. Its structural complexity and functional diversity make it a valuable tool for scientists exploring new frontiers in drug development, agricultural chemistry, and material science. As interest in tailored molecular architectures continues to grow, this compound is poised to play a pivotal role in future innovations.

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